Cas no 62351-11-5 (Thiourea, N-(1-methylethyl)-N'-propyl-)

• Product Name: Thiourea, N-(1-methylethyl)-N'-propyl-
• CAS No: 62351-11-5
• MF: C₇H₁₆N₂S
• MW: 160.280340194702
• CID: 448324
• PubChem ID: 19650572
• Update Time: 2025-04-19

Thiourea, N-(1-methylethyl)-N'-propyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(1-methylethyl)-N'-propyl-
• 1-propan-2-yl-3-propylthiourea
• N-Propan-2-yl-N'-propylthiourea
• AKOS003718321
• SCHEMBL10906577
• 62351-11-5
• DTXSID90599155

• Inchi： 1S/C7H16N2S/c1-4-5-8-7(10)9-6(2)3/h6H,4-5H2,1-3H3,(H2,8,9,10)
• InChI Key： FXFCUAKACGUWSB-UHFFFAOYSA-N
• SMILES： S=C(NCCC)NC(C)C

Computed Properties

• Exact Mass: 160.10358
• Monoisotopic Mass: 160.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06